Cas no 1797084-76-4 (4-(2-chlorophenoxy)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide)

• Product Name: 4-(2-chlorophenoxy)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide
• CAS No: 1797084-76-4
• MF: C₁₉H₁₈ClN₃O₃S₂
• MW: 435.94752073288
• CID: 5371111
• Update Time: 2025-05-25

4-(2-chlorophenoxy)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-chlorophenoxy)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzenesulfonamide
• 4-(2-chlorophenoxy)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide

• Inchi： 1S/C19H18ClN3O3S2/c20-17-3-1-2-4-18(17)26-15-5-7-16(8-6-15)28(24,25)22-14-9-11-23(13-14)19-21-10-12-27-19/h1-8,10,12,14,22H,9,11,13H2
• InChI Key： DGEAHIDZDJNXNV-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCN(C3=NC=CS3)C2)(=O)=O)=CC=C(OC2=CC=CC=C2Cl)C=C1

Additional information on 4-(2-chlorophenoxy)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide

Comprehensive Analysis of 4-(2-chlorophenoxy)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide (CAS 1797084-76-4): Applications and Molecular Insights

The compound 4-(2-chlorophenoxy)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide, identified by CAS 1797084-76-4, represents a sophisticated sulfonamide derivative with a unique structural framework. Its molecular architecture combines a chlorophenoxy moiety, a thiazole ring, and a pyrrolidine scaffold, making it a subject of interest in pharmaceutical and agrochemical research. This article delves into its properties, potential applications, and relevance to current scientific trends, addressing frequently searched queries like "sulfonamide drug discovery" and "thiazole-based bioactive compounds."

From a structural perspective, the presence of the 1,3-thiazol-2-yl group in CAS 1797084-76-4 is noteworthy due to its prevalence in heterocyclic chemistry. Thiazole derivatives are widely explored for their antimicrobial, anti-inflammatory, and kinase inhibitory properties, aligning with trending topics such as "targeted cancer therapies" and "antibiotic resistance solutions." The pyrrolidin-3-yl segment further enhances its potential as a central nervous system (CNS) drug candidate, a hot topic in neurodegenerative disease research.

The 2-chlorophenoxy substituent in this compound introduces lipophilicity and electron-withdrawing effects, which are critical for membrane permeability—a key factor in drug bioavailability. Researchers investigating "QSAR modeling" or "fragment-based drug design" may find this feature particularly relevant. Additionally, the sulfonamide linkage (-SO₂NH-) is a hallmark of many FDA-approved drugs, including diuretics and carbonic anhydrase inhibitors, connecting CAS 1797084-76-4 to broader discussions on "repurposing existing pharmacophores."

Current literature highlights the role of similar sulfonamide-thiazole hybrids in addressing multidrug-resistant infections, a pressing global health concern. Searches for "novel antibacterial agents 2024" or "overcoming efflux pump mechanisms" underscore the timeliness of studying this compound. Its potential as a small-molecule modulator of protein-protein interactions (PPIs) also aligns with the growing interest in "undruggable targets" in oncology.

From a synthetic chemistry standpoint, CAS 1797084-76-4 offers opportunities for structure-activity relationship (SAR) studies. Modifications at the pyrrolidine nitrogen or thiazole C-5 position could yield analogs with enhanced selectivity profiles, addressing search trends like "improving drug half-life" or "reducing off-target effects." Computational chemists may explore its docking affinity with ATP-binding pockets or allosteric sites, leveraging tools such as "AlphaFold2 for drug design."

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) considerations are equally vital. The chloroaromatic component warrants studies on metabolic stability and eco-toxicological impact, responding to queries like "green chemistry in drug synthesis." Regulatory-compliant high-throughput screening of this compound could accelerate its translation to preclinical stages.

In conclusion, 4-(2-chlorophenoxy)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide (CAS 1797084-76-4) embodies a multifaceted pharmacological scaffold with implications across drug discovery, materials science, and chemical biology. Its intersection with trending topics—from "AI-driven molecular optimization" to "fragment linking strategies"—positions it as a compelling case study for interdisciplinary research.